Cas no 61920-20-5 (1,3-Dioxolane, 2,4,5-trimethyl-2-(4-nitrophenyl)-)

• Product Name: 1,3-Dioxolane, 2,4,5-trimethyl-2-(4-nitrophenyl)-
• CAS No: 61920-20-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 463116
• PubChem ID: 71391181
• Update Time: 2025-04-19

1,3-Dioxolane, 2,4,5-trimethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2,4,5-trimethyl-2-(4-nitrophenyl)-
• 2,4,5-trimethyl-2-(4-nitrophenyl)-1,3-dioxolane
• DTXSID50813061
• 61920-20-5

• Inchi： 1S/C12H15NO4/c1-8-9(2)17-12(3,16-8)10-4-6-11(7-5-10)13(14)15/h4-9H,1-3H3
• InChI Key： SZAMMBYOKINCLV-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)OC1(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6